Cas no 2229118-66-3 (tert-butyl N-{1-amino-3-2-fluoro-5-(trifluoromethyl)phenylpropan-2-yl}carbamate)

• Product Name: tert-butyl N-{1-amino-3-2-fluoro-5-(trifluoromethyl)phenylpropan-2-yl}carbamate
• CAS No: 2229118-66-3
• MF: C₁₅H₂₀F₄N₂O₂
• MW: 336.32511806488
• CID: 5887067
• PubChem ID: 165675914
• Update Time: 2025-06-15

tert-butyl N-{1-amino-3-2-fluoro-5-(trifluoromethyl)phenylpropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-amino-3-2-fluoro-5-(trifluoromethyl)phenylpropan-2-yl}carbamate
• EN300-1886291
• tert-butyl N-{1-amino-3-[2-fluoro-5-(trifluoromethyl)phenyl]propan-2-yl}carbamate
• 2229118-66-3

• Inchi： 1S/C15H20F4N2O2/c1-14(2,3)23-13(22)21-11(8-20)7-9-6-10(15(17,18)19)4-5-12(9)16/h4-6,11H,7-8,20H2,1-3H3,(H,21,22)
• InChI Key： FOBRKOZVSTYUEV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1CC(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 336.14609053g/mol
• Monoisotopic Mass: 336.14609053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-amino-3-2-fluoro-5-(trifluoromethyl)phenylpropan-2-yl}carbamate

Comprehensive Overview of tert-butyl N-{1-amino-3-[2-fluoro-5-(trifluoromethyl)phenyl]propan-2-yl}carbamate (CAS No. 2229118-66-3)

The compound tert-butyl N-{1-amino-3-[2-fluoro-5-(trifluoromethyl)phenyl]propan-2-yl}carbamate (CAS No. 2229118-66-3) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a fluoro-trifluoromethylphenyl moiety and a tert-butyl carbamate group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme inhibition and receptor binding, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for fluorinated compounds like CAS No. 2229118-66-3 has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and targeted drug delivery, where fluorine incorporation is a key strategy. The compound's propan-2-yl backbone further enhances its versatility, enabling modifications for structure-activity relationship (SAR) studies. Its applications extend to protease inhibitors and kinase modulators, addressing unmet medical needs in oncology and immunology.

From a synthetic chemistry perspective, tert-butyl N-{1-amino-3-[2-fluoro-5-(trifluoromethyl)phenyl]propan-2-yl}carbamate exemplifies the convergence of organofluorine chemistry and peptide mimetics. The trifluoromethyl group is particularly noteworthy, as it imparts lipophilicity and electron-withdrawing effects, critical for drug-likeness. This has sparked discussions in AI-driven drug discovery platforms, where such motifs are prioritized for virtual screening. Additionally, the compound's carbamate protection strategy is relevant to green chemistry initiatives, minimizing side reactions and improving yields.

The compound's nomenclature, tert-butyl N-{1-amino-3-[2-fluoro-5-(trifluoromethyl)phenyl]propan-2-yl}carbamate, reflects its IUPAC-compliant naming conventions, ensuring clarity in patent filings and regulatory submissions. Its CAS No. 2229118-66-3 serves as a universal identifier, facilitating cross-referencing in chemical databases like PubChem and Reaxys. For researchers exploring high-throughput screening (HTS), this compound offers a scaffold for fragment-based drug design, a trending topic in computational chemistry circles.

Environmental and safety profiles of CAS No. 2229118-66-3 are also under scrutiny, given the industry's shift toward sustainable chemistry. The tert-butyloxycarbonyl (Boc) group is known for its stability under neutral conditions, reducing hazardous waste generation. This aligns with ESG (Environmental, Social, and Governance) metrics, a hot topic among pharmaceutical investors. Furthermore, the compound's low ecotoxicity potential makes it a candidate for green solvent compatibility studies.

In summary, tert-butyl N-{1-amino-3-[2-fluoro-5-(trifluoromethyl)phenyl]propan-2-yl}carbamate (CAS No. 2229118-66-3) represents a nexus of innovation in medicinal chemistry and material science. Its multifaceted applications—from drug development to catalysis research—underscore its relevance in contemporary scientific discourse. As the industry pivots toward personalized therapeutics and AI-augmented R&D, this compound is poised to play a pivotal role in shaping future breakthroughs.